Cas no 2137069-04-4 ((1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine)

(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine is a chiral amine compound featuring a pyrimidine moiety, which is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The stereospecific (1S) configuration enhances its utility in enantioselective synthesis, offering precise control over molecular interactions. Its structural framework allows for modifications at the amine and pyrimidine groups, making it a versatile intermediate in drug discovery. The compound’s stability under standard conditions and compatibility with common organic reactions further underscore its practicality in synthetic applications. Researchers value its potential in developing targeted bioactive molecules with improved selectivity.

(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine structure

2137069-04-4 structure

Product Name:(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine

CAS No:2137069-04-4

MF:C₈H₁₃N₃

MW:151.208921194077

CID:6422588

PubChem ID:93312753

Update Time:2025-10-15

(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine
- (S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine
- 2-Pyrimidinemethanamine, α-(1-methylethyl)-, (αS)-
- 2137069-04-4
- EN300-1122034
- Inchi： 1S/C8H13N3/c1-6(2)7(9)8-10-4-3-5-11-8/h3-7H,9H2,1-2H3/t7-/m0/s1
- InChI Key： PLTGRAOTNQWROS-ZETCQYMHSA-N
- SMILES： [C@H](C1=NC=CC=N1)(N)C(C)C

Computed Properties

Exact Mass: 151.110947427g/mol
Monoisotopic Mass: 151.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.032±0.06 g/cm3(Predicted)
Boiling Point: 211.9±23.0 °C(Predicted)
pka: 8.37±0.33(Predicted)

(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine Pricemore >>

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